50-22-6

Corticosterone

In Stock

• CAS RN:
• 50-22-6

• Formula:
• C21H30O4

• InChI:
• InChI=1S/C21H30O4/c1-20-8-7-13(23)9-12(20)3-4-14-15-5-6-16(18(25)11-22)21(15,2)10-17(24)19(14)20/h9,14-17,19,22,24H,3-8,10-11H2,1-2H3/t14-,15-,16+,17-,19+,20-,21-/m0/s1

• InChIKey:
• OMFXVFTZEKFJBZ-HJTSIMOOSA-N

• Potent endogenous glucocorticoid and mineralocorticoid receptor agonist (EC50 = 20 nM, GR). Induces apoptosis. Modulates carbohydrate, potassium, and sodium metabolism in vivo. Blood-brain barrier permeable.
  Corticosterone is a steroid hormone produced in the cortex of the adrenal glands that binds to both glucocorticoid and mineralocorticoid receptors. It is produced in response to ACTH (corticotropic hormone) and is the precursor to aldosterone synthesis. Since the production of glucocorticoids is increased by stress, it is often used as a biomarker of stress. Plasma corticosterone levels have a circadian variation and corticosterone may be important in the regulation of the sleep-wake cycle.
  Corticosterone is a corticosteroid and aldosterone precursor produced in the adrenal glands. Serum corticosterone levels are measured by LC-MS/MS for newborn screening and diagno...

Oxazole, 2-(chloromethyl)-5-(3-nitrophenyl)-

Usually In Stock

• CAS RN:
• 89250-22-6

• Formula:
• C10H7ClN2O3

• InChI:
• InChI=1S/C10H7ClN2O3/c11-5-10-12-6-9(16-10)7-2-1-3-8(4-7)13(14)15/h1-4,6H,5H2

• InChIKey:
• LDPDJFCHAIKLEH-UHFFFAOYSA-N

• Oxazole, 2-(chloromethyl)-5-(3-nitrophenyl)- is a useful research compound. Its molecular formula is C10H7ClN2O3 and its molecular weight is 238.63 g/mol. The purity is usually 95%.

2-(Oxiran-2-yl)ethyl 2-methylprop-2-enoate

• CAS RN:
• 55750-22-6

• Formula:
• C8H12O3

• InChI:
• InChI=1S/C8H12O3/c1-6(2)8(9)10-4-3-7-5-11-7/h7H,1,3-5H2,2H3

• InChIKey:
• PTBAHIRKWPUZAM-UHFFFAOYSA-N

• 2-(Oxiran-2-yl)ethyl 2-methylprop-2-enoate is a useful research compound. Its molecular formula is C8H12O3 and its molecular weight is 156.18 g/mol. The purity is usually 95%.

2-Pyrrolidinone, 1-methyl-5-(1-methylpyrrol-2-yl)-

• CAS RN:
• 13950-22-6

• Formula:
• C10H14N2O

• InChI:
• InChI=1S/C10H14N2O/c1-11-7-3-4-8(11)9-5-6-10(13)12(9)2/h3-4,7,9H,5-6H2,1-2H3

• InChIKey:
• RSPGYZFTMZIFEC-UHFFFAOYSA-N

• 2-Pyrrolidinone, 1-methyl-5-(1-methylpyrrol-2-yl)-, also known as 2-Pyrrolidinone, 1-methyl-5-(1-methylpyrrol-2-yl)-, is a useful research compound. Its molecular formula is C10H14N2O and its molecular weight is 178.23 g/mol. The purity is usually 95%.

Cyclohexanecarboxylic acid, (tetrahydro-3-(((5-nitro-2-furanyl)methylene)amino)-2-oxo-1(2H)-pyrimidinyl)methyl ester

• CAS RN:
• 92950-22-6

• Formula:
• C17H22N4O6

• InChI:
• InChI=1S/C17H22N4O6/c22-16(13-5-2-1-3-6-13)26-12-19-9-4-10-20(17(19)23)18-11-14-7-8-15(27-14)21(24)25/h7-8,11,13H,1-6,9-10,12H2/b18-11+

• InChIKey:
• YJTSORYJNKURQF-WOJGMQOQSA-N

• Cyclohexanecarboxylic acid, (tetrahydro-3-(((5-nitro-2-furanyl)methylene)amino)-2-oxo-1(2H)-pyrimidinyl)methyl ester, also known as Cyclohexanecarboxylic acid, (tetrahydro-3-(((5-nitro-2-furanyl)methylene)amino)-2-oxo-1(2H)-pyrimidinyl)methyl ester, is a useful research compound. Its molecular formula is C17H22N4O6 and its molecular weight is 378.4 g/mol. The purity is usually 95%.

(1R,2S,4aS,8aR)-4a,8-dimethyl-2-(6-methylhept-5-en-2-yl)-2,3,4,8a-tetrahydro-1H-naphthalen-1-ol

• CAS RN:
• 63250-22-6

• Formula:
• C20H32O

• InChI:
• InChI=1S/C20H32O/c1-14(2)8-6-9-15(3)17-11-13-20(5)12-7-10-16(4)18(20)19(17)21/h7-8,10,12,15,17-19,21H,6,9,11,13H2,1-5H3/t15?,17-,18-,19+,20+/m0/s1

• InChIKey:
• YUHUOUBGCGOZNO-OJPXENHESA-N

• (1R,2S,4aS,8aR)-4a,8-dimethyl-2-(6-methylhept-5-en-2-yl)-2,3,4,8a-tetrahydro-1H-naphthalen-1-ol, also known as (1R,2S,4aS,8aR)-4a,8-dimethyl-2-(6-methylhept-5-en-2-yl)-2,3,4,8a-tetrahydro-1H-naphthalen-1-ol, is a useful research compound. Its molecular formula is C20H32O and its molecular weight is 288.5 g/mol. The purity is usually 95%.

1-(4-Chlorophenyl)sulfonyl-4-piperidin-1-ylpiperidine-4-carboxamide

In Stock

• CAS RN:
• 681850-22-6

• Formula:
• C17H24ClN3O3S

• InChI:
• InChI=1S/C17H24ClN3O3S/c18-14-4-6-15(7-5-14)25(23,24)21-12-8-17(9-13-21,16(19)22)20-10-2-1-3-11-20/h4-7H,1-3,8-13H2,(H2,19,22)

• InChIKey:
• BOIZMARYICBKPQ-UHFFFAOYSA-N

• 1-(4-Chlorophenyl)sulfonyl-4-piperidin-1-ylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C17H24ClN3O3S and its molecular weight is 385.91. The purity is usually 95%.

Ethyl 3-(4-chlorophenyl)-5-[(3-methylbenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851950-22-6

• Formula:
• C23H18ClN3O4S

• InChI:
• InChI=1S/C23H18ClN3O4S/c1-3-31-23(30)19-17-12-32-21(25-20(28)14-6-4-5-13(2)11-14)18(17)22(29)27(26-19)16-9-7-15(24)8-10-16/h4-12H,3H2,1-2H3,(H,25,28)

• InChIKey:
• BKVZIBDCZPWNBJ-UHFFFAOYSA-N

• Ethyl 3-(4-chlorophenyl)-5-[(3-methylbenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C23H18ClN3O4S and its molecular weight is 467.92. The purity is usually 95%.

8-(4-methoxyphenyl)-1-methyl-3-pentyl-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione

Usually In Stock

• CAS RN:
• 893950-22-6

• Formula:
• C20H25N5O3

• InChI:
• InChI=1S/C20H25N5O3/c1-4-5-6-11-25-18(26)16-17(22(2)20(25)27)21-19-23(12-13-24(16)19)14-7-9-15(28-3)10-8-14/h7-10H,4-6,11-13H2,1-3H3

• InChIKey:
• UFXSLWUDNXUUNU-UHFFFAOYSA-N

• 8-(4-methoxyphenyl)-1-methyl-3-pentyl-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione is a useful research compound. Its molecular formula is C20H25N5O3 and its molecular weight is 383.452. The purity is usually 95%.

N1-(3-(1H-imidazol-1-yl)propyl)-N2-(2-cyanophenyl)oxalamide

In Stock

• CAS RN:
• 898350-22-6

• Formula:
• C15H15N5O2

• InChI:
• InChI=1S/C15H15N5O2/c16-10-12-4-1-2-5-13(12)19-15(22)14(21)18-6-3-8-20-9-7-17-11-20/h1-2,4-5,7,9,11H,3,6,8H2,(H,18,21)(H,19,22)

• InChIKey:
• JEZRUFXOYSKXHW-UHFFFAOYSA-N

• N1-(3-(1H-imidazol-1-yl)propyl)-N2-(2-cyanophenyl)oxalamide is a useful research compound. Its molecular formula is C15H15N5O2 and its molecular weight is 297.318. The purity is usually 95%.

3-(3-Chloro-5-fluorophenyl)-2'-cyanopropiophenone

In Stock

• CAS RN:
• 898750-22-6

• Formula:
• C16H11ClFNO

• InChI:
• InChI=1S/C16H11ClFNO/c17-13-7-11(8-14(18)9-13)5-6-16(20)15-4-2-1-3-12(15)10-19/h1-4,7-9H,5-6H2

• InChIKey:
• PEJQHOXINKWNTG-UHFFFAOYSA-N

• 3-(3-Chloro-5-fluorophenyl)-2'-cyanopropiophenone is a useful research compound. Its molecular formula is C16H11ClFNO and its molecular weight is 287.71 g/mol. The purity is usually 95%.

2-O-Talopyranosylmannopyranoside

• CAS RN:
• 123050-22-6

• Formula:
• C12H22O11

• InChI:
• InChI=1S/C12H22O11/c13-1-3-6(16)8(18)10(11(20)21-3)23-12-9(19)7(17)5(15)4(2-14)22-12/h3-20H,1-2H2/t3-,4-,5+,6-,7+,8+,9+,10+,11+,12-/m1/s1

• InChIKey:
• HIWPGCMGAMJNRG-LNLVSYAUSA-N

• 2-O-Talopyranosylmannopyranoside, also known as 2-O-Talopyranosylmannopyranoside, is a useful research compound. Its molecular formula is C12H22O11 and its molecular weight is 342.3 g/mol. The purity is usually 95%.

Dp2mT

• CAS RN:
• 741250-22-6

• Formula:
• C13H13N5S

• InChI:
• InChI=1S/C13H13N5S/c1-18(13(14)19)17-12(10-6-2-4-8-15-10)11-7-3-5-9-16-11/h2-9H,1H3,(H2,14,19)

• InChIKey:
• DXEZODGSCMGHMB-UHFFFAOYSA-N

• Dp2mT is an iron chelator which inhibits HIV-1 transcription.

DECAPRENOLPHOSPHATEAMMONIUM

Usually In Stock

• CAS RN:
• 102850-22-6

• Formula:
• C50H89N2O4P

• InChI:
• InChI=1S/C50H83O4P.2H3N/c1-41(2)21-12-22-42(3)23-13-24-43(4)25-14-26-44(5)27-15-28-45(6)29-16-30-46(7)31-17-32-47(8)33-18-34-48(9)35-19-36-49(10)37-20-38-50(11)39-40-54-55(51,52)53;;/h21,23,25,27,29,31,33,35,37,39H,12-20,22,24,26,28,30,32,34,36,38,40H2,1-11H3,(H2,51,52,53);2*1H3/b42-23-,43-25-,44-27-,45-29-,46-31-,47-33-,48-35-,49-37-,50-39-;;

• InChIKey:
• PWYBVIOTJLDCJC-DVGZZHMPSA-N

• DECAPRENOLPHOSPHATEAMMONIUM, also known as DECAPRENOLPHOSPHATEAMMONIUM, is a useful research compound. Its molecular formula is C50H89N2O4P and its molecular weight is 813.246. The purity is usually 95%.

methyl 6-bromo-1H-indole-4-carboxylate

In Stock

• CAS RN:
• 107650-22-6

• Formula:
• C10H8BrNO2

• InChI:
• InChI=1S/C10H8BrNO2/c1-14-10(13)8-4-6(11)5-9-7(8)2-3-12-9/h2-5,12H,1H3

• InChIKey:
• KPFSQBKJYHWFME-UHFFFAOYSA-N

• Methyl 6-Bromoindole-4-carboxylate is a reactant used in the synthesis of potent, selective chymase inhibitors.
  
  

4-fluoro-4-methylcyclohexan-1-amine

In Stock

• CAS RN:
• 1205750-22-6

• Formula:
• C7H14FN

• 4-fluoro-4-methylcyclohexan-1-amine is a useful research compound. Its molecular formula is C7H14FN and its molecular weight is 131.2. The purity is usually 95%.

N-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetamide hydrochloride

In Stock

• CAS RN:
• 2060050-22-6

• Formula:
• C11H15ClN2O

• InChI:
• InChI=1S/C11H14N2O.ClH/c1-8(14)13-11-4-2-3-9-5-6-12-7-10(9)11;/h2-4,12H,5-7H2,1H3,(H,13,14);1H

• InChIKey:
• FLIZLWWITAKZHC-UHFFFAOYSA-N

• N-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetamide hydrochloride is a useful research compound. Its molecular formula is C11H15ClN2O and its molecular weight is 226.7 g/mol. The purity is usually 95%.

2-(3,4-dimethoxyphenyl)-4-(((4-ethyl-5-methyl-4H-1,2,4-triazol-3-yl)thio)methyl)-5-methyloxazole

In Stock

• CAS RN:
• 1116050-22-6

• Formula:
• C18H22N4O3S

• InChI:
• InChI=1S/C18H22N4O3S/c1-6-22-12(3)20-21-18(22)26-10-14-11(2)25-17(19-14)13-7-8-15(23-4)16(9-13)24-5/h7-9H,6,10H2,1-5H3

• InChIKey:
• MLXZSUNUZYGILJ-UHFFFAOYSA-N

• 2-(3,4-dimethoxyphenyl)-4-(((4-ethyl-5-methyl-4H-1,2,4-triazol-3-yl)thio)methyl)-5-methyloxazole is a useful research compound. Its molecular formula is C18H22N4O3S and its molecular weight is 374.46. The purity is usually 95%.

(E)-3-(2-Chloropyridin-4-yl)-N-[2-(hydroxymethyl)-3-(1-methylpyrazol-4-yl)propyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2094950-22-6

• Formula:
• C16H19ClN4O2

• InChI:
• InChI=1S/C16H19ClN4O2/c1-21-10-13(9-20-21)6-14(11-22)8-19-16(23)3-2-12-4-5-18-15(17)7-12/h2-5,7,9-10,14,22H,6,8,11H2,1H3,(H,19,23)/b3-2+

• InChIKey:
• VDMQLANZYGRZDF-UHFFFAOYSA-N

• (E)-3-(2-Chloropyridin-4-yl)-N-[2-(hydroxymethyl)-3-(1-methylpyrazol-4-yl)propyl]prop-2-enamide is a useful research compound. Its molecular formula is C16H19ClN4O2 and its molecular weight is 334.8. The purity is usually 95%.

3-({1-[(1,4-dioxan-2-yl)methyl]piperidin-4-yl}methyl)-7-methoxy-3,4-dihydroquinazolin-4-one

In Stock

• CAS RN:
• 2549050-22-6

• Formula:
• C20H27N3O4

• InChI:
• InChI=1S/C20H27N3O4/c1-25-16-2-3-18-19(10-16)21-14-23(20(18)24)11-15-4-6-22(7-5-15)12-17-13-26-8-9-27-17/h2-3,10,14-15,17H,4-9,11-13H2,1H3

• InChIKey:
• ONSTVSQIQPNEHK-UHFFFAOYSA-N

• 3-({1-[(1,4-dioxan-2-yl)methyl]piperidin-4-yl}methyl)-7-methoxy-3,4-dihydroquinazolin-4-one is a useful research compound. Its molecular formula is C20H27N3O4 and its molecular weight is 373.4 g/mol. The purity is usually 95%.

4-{2-[3-(Aminomethyl)phenoxy]ethyl}-1lambda6-thiomorpholine-1,1-dione

In Stock

• CAS RN:
• 1153850-22-6

• Formula:
• C13H20N2O3S

• InChI:
• InChI=1S/C13H20N2O3S/c14-11-12-2-1-3-13(10-12)18-7-4-15-5-8-19(16,17)9-6-15/h1-3,10H,4-9,11,14H2

• InChIKey:
• KEFSYKXYNCBXCU-UHFFFAOYSA-N

• 4-{2-[3-(Aminomethyl)phenoxy]ethyl}-1lambda6-thiomorpholine-1,1-dione is a useful research compound. Its molecular formula is C13H20N2O3S and its molecular weight is 284.37. The purity is usually 95%.